methyl 5-formylfuro[2,3-b]pyridine-2-carboxylate

• IUPAC Name: methyl 5-formylfuro[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C10H7NO4/c1-14-10(13)8-3-7-2-6(5-12)4-11-9(7)15-8/h2-5H,1H3
• InChI Key: SIIHDKRSMFKILO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=CC(=CN=C2O1)C=O
• Molecular Formula: C10H7NO4
• DSSTOX Substance ID: DTXSID901176839
• Molecular Weight: 205.17 g/mol
• CAS RN: 1253696-29-5

Description

Methyl 5-formylfuro[2,3-b]pyridine-2-carboxylate (MFPC) is an organic compound that has been studied for its potential applications in the field of scientific research. MFPC is a versatile compound that can be used in multiple reactions, such as organic synthesis, catalysis, and medicinal chemistry. MFPC is also known to have a wide range of biochemical and physiological effects, which makes it a promising compound for further research and development.

Scientific Research Applications

Synthesis and Chemical Reactions

• Methyl 5-formylfuro[2,3-b]pyridine-2-carboxylate and its derivatives are significant in the synthesis of various complex chemical structures. For example, reactions with malononitrile, methyl cyanoacetate, and 2-furylacetonitrile lead to the formation of different carboxylates with potential in various chemical applications (Sleziak, Balážiová, & Krutošíková, 1999).
• Microwave irradiation has been shown to significantly influence the reaction process of these compounds, highlighting the importance of reaction conditions in synthetic chemistry (Krutošíková, Lácová, Dandárová, & Chovancová, 2000).

Potential in Pharmacology

• Although the focus here is not on drug use and dosage, it's worth noting that these compounds have shown potential in pharmacological research. For instance, certain derivatives are expected to exhibit antihypertensive activity, which is significant in the field of cardiovascular medicine (Kumar & Mashelker, 2006).
• Some compounds synthesized from this compound have been studied for their potential anti-inflammatory properties, demonstrating the broad scope of applications in medical chemistry (Moloney, 2001).

Novel Compound Synthesis

• The synthesis of novel heterocyclic compounds, such as oxadiazole derivatives, using these types of carboxylates indicates their significance in the development of new chemical entities, which could have applications in various fields including materials science and pharmaceuticals (Kumar & Mashelker, 2007).

Development of Antibacterial Agents

• Some studies have investigated the use of related compounds in the synthesis of antibacterial agents, underlining the potential of these chemical structures in addressing global health challenges (Toja, Kettenring, Goldstein, & Tarzia, 1986).